Cas no 2098162-23-1 ((R)-1-(6-(2-Aminoethoxy)pyrimidin-4-yl)pyrrolidin-3-ol)

• Product Name: (R)-1-(6-(2-Aminoethoxy)pyrimidin-4-yl)pyrrolidin-3-ol
• CAS No: 2098162-23-1
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5043721
• Update Time: 2025-06-10

(R)-1-(6-(2-Aminoethoxy)pyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-(6-(2-aminoethoxy)pyrimidin-4-yl)pyrrolidin-3-ol
• (3R)-1-[6-(2-aminoethoxy)pyrimidin-4-yl]pyrrolidin-3-ol
• (R)-1-(6-(2-Aminoethoxy)pyrimidin-4-yl)pyrrolidin-3-ol

• Inchi： 1S/C10H16N4O2/c11-2-4-16-10-5-9(12-7-13-10)14-3-1-8(15)6-14/h5,7-8,15H,1-4,6,11H2/t8-/m1/s1
• InChI Key： XPCBMIFOANDPLZ-MRVPVSSYSA-N
• SMILES： O[C@H]1CN(C2C=C(N=CN=2)OCCN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• XLogP3: -0.5
• Topological Polar Surface Area: 84.5

Additional information on (R)-1-(6-(2-Aminoethoxy)pyrimidin-4-yl)pyrrolidin-3-ol

Recent Advances in the Study of (R)-1-(6-(2-Aminoethoxy)pyrimidin-4-yl)pyrrolidin-3-ol (CAS: 2098162-23-1)

The compound (R)-1-(6-(2-Aminoethoxy)pyrimidin-4-yl)pyrrolidin-3-ol (CAS: 2098162-23-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidin-3-ol and pyrimidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involving (R)-1-(6-(2-Aminoethoxy)pyrimidin-4-yl)pyrrolidin-3-ol is its role as a selective inhibitor of specific kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro and in vivo studies have demonstrated that this compound exhibits high selectivity and potency against certain kinase targets, making it a valuable candidate for further drug development. The compound's ability to penetrate cell membranes and its favorable pharmacokinetic properties further enhance its therapeutic potential.

Another notable aspect of recent research is the exploration of (R)-1-(6-(2-Aminoethoxy)pyrimidin-4-yl)pyrrolidin-3-ol as a scaffold for the design of novel bioactive molecules. Structural modifications of the compound have been investigated to improve its binding affinity, metabolic stability, and overall drug-likeness. Computational modeling and molecular docking studies have provided insights into the compound's interactions with target proteins, facilitating the rational design of derivatives with enhanced pharmacological profiles. These efforts have led to the identification of several lead compounds with improved efficacy and reduced off-target effects.

In addition to its kinase inhibitory activity, (R)-1-(6-(2-Aminoethoxy)pyrimidin-4-yl)pyrrolidin-3-ol has been studied for its potential applications in neurodegenerative diseases. Recent findings suggest that the compound may modulate pathways involved in neuroinflammation and oxidative stress, which are key contributors to conditions such as Alzheimer's and Parkinson's diseases. Animal models have shown that treatment with this compound can mitigate neuroinflammatory responses and improve cognitive function, highlighting its potential as a neuroprotective agent.

The synthesis of (R)-1-(6-(2-Aminoethoxy)pyrimidin-4-yl)pyrrolidin-3-ol has also been a focus of recent research, with efforts aimed at developing scalable and cost-effective synthetic routes. Advances in asymmetric synthesis and catalytic methods have enabled the production of the compound in high enantiomeric purity, which is crucial for its biological activity. These synthetic improvements have facilitated the supply of the compound for preclinical and clinical studies, accelerating its transition from the bench to the bedside.

In conclusion, (R)-1-(6-(2-Aminoethoxy)pyrimidin-4-yl)pyrrolidin-3-ol (CAS: 2098162-23-1) represents a promising molecule with diverse therapeutic applications. Its selective kinase inhibitory activity, potential in neurodegenerative diseases, and advancements in synthetic methodologies underscore its significance in current chemical biology and pharmaceutical research. Future studies will likely focus on further elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its clinical potential. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics.